Cas no 916435-42-2 (Dibenzofuran, 2-bromo-8-(1-pyrenyl)-)
916435-42-2 structure
Product Name:Dibenzofuran, 2-bromo-8-(1-pyrenyl)-
CAS No:916435-42-2
MF:C28H15BrO
MW:447.322106599808
CID:1966418
PubChem ID:87360942
Update Time:2025-04-21
Dibenzofuran, 2-bromo-8-(1-pyrenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzofuran, 2-bromo-8-(1-pyrenyl)-
- SCHEMBL2251245
- 916435-42-2
- DTXSID201299052
- 2-Bromo-8-(1-pyrenyl)dibenzofuran
-
- Inchi: 1S/C28H15BrO/c29-20-9-13-26-24(15-20)23-14-19(8-12-25(23)30-26)21-10-6-18-5-4-16-2-1-3-17-7-11-22(21)28(18)27(16)17/h1-15H
- InChI Key: QPTWHGCUUHVOMG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C1=C(C=CC(=C1)C1=CC=C3C=CC4=CC=CC5=CC=C1C3=C54)O2
Computed Properties
- Exact Mass: 446.03063Da
- Monoisotopic Mass: 446.03063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.1
- Topological Polar Surface Area: 13.1Ų
Dibenzofuran, 2-bromo-8-(1-pyrenyl)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
916435-42-2 (Dibenzofuran, 2-bromo-8-(1-pyrenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk